1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(benzo[d][1,3]dioxol-5-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(benzo[d][1,3]dioxol-5-yl)urea is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental and Biological Monitoring of Chemical Exposures
A significant portion of the research relevant to the query focuses on the monitoring and evaluation of exposure to various environmental phenols and other chemicals, which can be indirectly related to the broader category of compounds that include the specified urea derivative. These studies typically investigate the presence of chemicals in biological samples (e.g., urine) to assess human exposure levels and potential health impacts. For instance, studies on the urinary concentrations of environmental phenols in pregnant women and the evaluation of occupational exposure to benzene through urinalysis illustrate the methodologies used to monitor exposure to complex organic compounds (Mortensen et al., 2014; Ghittori et al., 1995). These methodologies could potentially be applied to study the specific urea derivative , should research interest arise in its environmental or pharmacological impacts.
Exposure to Industrial Chemicals and Health Outcomes
Several studies investigate the association between exposure to industrial chemicals, such as benzene, toluene, and bisphenol A, and various health outcomes. These include oxidative stress, DNA damage, and changes in urinary biomarker concentrations (Watkins et al., 2015; Asimakopoulos et al., 2016). Research in this area is crucial for understanding the potential biological effects of novel chemicals, including urea derivatives, and their implications for human health.
Methodological Advances in Chemical Biomonitoring
The development of sensitive analytical methods for detecting chemical exposures in biological matrices is a key area of research that supports the study of compounds like "1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(benzo[d][1,3]dioxol-5-yl)urea." Techniques such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) are frequently employed for this purpose (Koch et al., 2014; B'hymer et al., 2012). Advancements in these analytical methodologies could facilitate the detection and study of the specific urea compound , particularly in relation to human exposure and potential toxicological effects.
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[1-(1-benzothiophen-3-yl)propan-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S/c1-12(8-13-10-25-18-5-3-2-4-15(13)18)20-19(22)21-14-6-7-16-17(9-14)24-11-23-16/h2-7,9-10,12H,8,11H2,1H3,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLNHPRDMKCVYEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC2=CC=CC=C21)NC(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.